Cas no 121269-85-0 (L-Serinamide,L-prolyl-L-threonyl-L-prolyl- (9CI))
121269-85-0 structure
Product Name:L-Serinamide,L-prolyl-L-threonyl-L-prolyl- (9CI)
CAS No:121269-85-0
MF:C17H29N5O6
MW:399.44206404686
CID:133292
PubChem ID:4283477
Update Time:2025-04-19
L-Serinamide,L-prolyl-L-threonyl-L-prolyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- L-Serinamide,L-prolyl-L-threonyl-L-prolyl- (9CI)
- N-(1-amino-3-hydroxy-1-oxopropan-2-yl)-1-[3-hydroxy-2-(pyrrolidine-2-carbonylamino)butanoyl]pyrrolidine-2-carboxamide
- PRO-THR-PRO-SER-NH2: PTPS-NH2
- P-t-p-s-nh2
- prolylthreonylprolylserinamide
- Pro-Thr-Pro-Ser amide
- PRO-THR-PRO-SER-NH2
- DTXSID80401551
- 121269-85-0
-
- Inchi: 1S/C17H29N5O6/c1-9(24)13(21-15(26)10-4-2-6-19-10)17(28)22-7-3-5-12(22)16(27)20-11(8-23)14(18)25/h9-13,19,23-24H,2-8H2,1H3,(H2,18,25)(H,20,27)(H,21,26)
- InChI Key: UMIXOKDUTWTCDE-UHFFFAOYSA-N
- SMILES: O=C(C(C(C)O)NC(C1CCCN1)=O)N1CCCC1C(NC(C(N)=O)CO)=O
Computed Properties
- Exact Mass: 399.21200
- Monoisotopic Mass: 399.21178366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 615
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.9
- Topological Polar Surface Area: 174Ų
Experimental Properties
- PSA: 174.09000
- LogP: -1.69380
L-Serinamide,L-prolyl-L-threonyl-L-prolyl- (9CI) Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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